1-(3-Nitrophenyl)-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Description
1-(3-Nitrophenyl)-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C20H11N3O5S and its molecular weight is 405.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation
- The compound and its analogs, such as 1-aryl-2-[ω-(dialkylamino)alkyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, can be synthesized through specific reactions involving methyl o-hydroxybenzoylpyruvate, N,N-dimethylethylenediamine, and aromatic aldehydes. This synthesis route offers a variety of derivatives for potential applications (Vydzhak & Panchishyn, 2010).
Utility in Multicomponent Synthesis
- The compound plays a role in the efficient and practical synthesis of diversified 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, using a multicomponent process. This method is compatible with a wide range of substituents, enabling the practical synthesis of these compounds under mild conditions (Vydzhak et al., 2021).
Cytotoxic Activity Research
- Various derivatives, including thiazole derivatives, have been synthesized and evaluated for their cytotoxic activity, contributing to the exploration of new therapeutic compounds (Azab, Aly, & Gobouri, 2017).
Advanced Materials and Polymer Science
In the field of materials science, derivatives of this compound are used in the synthesis of new soluble conducting polymers, which are applicable in electrochromic devices. These polymers exhibit significant properties like high molecular weight and suitability for specific electronic applications (Variş et al., 2006).
Additionally, alcohol-soluble n-type conjugated polyelectrolytes derived from these compounds have been synthesized for use as electron transport layers in inverted polymer solar cells, improving power conversion efficiency due to their high conductivity and electron mobility (Hu et al., 2015).
Other derivatives have been explored for their two-photon absorbing properties, useful in photophysics and stimulated emission applications, highlighting their potential in advanced optical technologies (Zadeh et al., 2015).
Properties
IUPAC Name |
1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H11N3O5S/c24-17-13-6-1-2-7-14(13)28-18-15(17)16(11-4-3-5-12(10-11)23(26)27)22(19(18)25)20-21-8-9-29-20/h1-10,16H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUXXSRDVAMYXPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(O2)C(=O)N(C3C4=CC(=CC=C4)[N+](=O)[O-])C5=NC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H11N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.